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Compound of Interest

Compound Name: DL-O-Methylserine

Cat. No.: B1266423 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling DL-O-Methylserine. It is intended for researchers, scientists, and

drug development professionals to ensure personal safety and maintain a secure laboratory

environment.

Chemical Identifier:

Name: DL-O-Methylserine

CAS Number: 19794-53-7

Molecular Formula: C₄H₉NO₃

Molecular Weight: 119.12 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)
DL-O-Methylserine is classified as an irritant.[1] GHS data for the related compound O-

Methylserine indicates that it causes skin and serious eye irritation, and may cause respiratory

irritation.[2] Therefore, adherence to the following PPE guidelines is mandatory.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. For prolonged

contact or when handling

larger quantities, consider

double-gloving or using thicker,

chemical-resistant gloves.

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is required. A

chemical-resistant apron worn

over the lab coat is advised for

operations with a higher risk of

splashing.

Respiratory Protection Fume Hood / Respirator

All handling of DL-O-

Methylserine powder and

preparation of solutions should

be conducted within a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved N95

respirator or higher is required.

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for safety and maintaining the integrity of the

compound.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and dark place.[1]
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Keep in an inert atmosphere and at room temperature.[1]

2. Preparation and Handling:

All weighing and solution preparation must be conducted in a certified chemical fume hood to

avoid inhalation of dust.

Use dedicated spatulas and weighing boats.

Avoid generating dust.

Ensure an eyewash station and safety shower are readily accessible.

3. In Case of Exposure or Spill:

Skin Contact: Immediately wash the affected area with soap and plenty of water and remove

contaminated clothing.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[3]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Minor Spill: For a small spill, carefully scoop the solid material into a labeled waste container.

Clean the area with a damp cloth, and dispose of the cloth as hazardous waste.

Major Spill: Evacuate the area and prevent entry. Contact your institution's Environmental

Health and Safety (EHS) department.

Disposal Plan
Proper disposal of DL-O-Methylserine and any associated waste is essential to prevent

environmental contamination and comply with regulations.
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Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container. Do not dispose of down the drain or in regular trash.

Contaminated Materials: Any materials that have come into contact with DL-O-
Methylserine, such as gloves, weighing paper, and pipette tips, should be considered

hazardous waste and disposed of in a designated, sealed container.

Solutions: Aqueous and organic solutions containing DL-O-Methylserine should be

collected in separate, appropriately labeled hazardous waste containers.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific guidance.

Experimental Protocols
While specific experimental protocols will vary based on the research application, the following

general workflow should be followed when handling DL-O-Methylserine.
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Caption: Experimental workflow for handling DL-O-Methylserine.
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Signaling Pathways and Logical Relationships
The following diagram illustrates the decision-making process for handling a chemical spill of

DL-O-Methylserine.
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Caption: Decision tree for responding to a DL-O-Methylserine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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